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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295

A comprehensive evaluation of the lightfastness properties of Pigment Orange 62
(Benzimidazolone Orange) and Pyrrole Orange (PO 73) reveals that both exhibit excellent
resistance to fading, with Pyrrole Orange demonstrating a slight advantage in the most
demanding applications. This guide provides a detailed comparison of their performance,
supported by quantitative data and standardized experimental protocols, to assist researchers
and professionals in the selection of pigments for applications requiring high durability.

Pigment Orange 62, a member of the benzimidazolone class of organic pigments, and Pyrrole
Orange (PO 73), a diketo-pyrrolo-pyrrole (DPP) pigment, are both highly regarded for their
vibrant color and superior performance characteristics. A critical factor in the selection of
pigments for long-lasting applications is their lightfastness, or their ability to resist fading upon
exposure to light. This guide delves into a direct comparison of the lightfastness of these two
pigments.

Quantitative Lightfastness Data

The lightfastness of pigments is commonly evaluated using the Blue Wool Scale and the
American Society for Testing and Materials (ASTM) Lightfastness Categories. The Blue Wool
Scale ranges from 1 (fugitive) to 8 (extremely lightfast). The ASTM D4303 standard categorizes
pigments from | (excellent) to V (very poor).
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Pigment Orange 62
Property L. Pyrrole Orange (PO 73)
(Benzimidazolone Orange)

Chemical Class Benzimidazolone Diketo-pyrrolo-pyrrole (DPP)

Blue Wool Scale Rating (Full

7-8[1][2 8[3][41[5
Strength) [11[2] [31[41[5]
Blue Wool Scale Rating
. : 7-8[1] 8[3][4]
(Tints/Thinned)
) I - 1l ("Excellent" to "Very
ASTM Lightfastness Category | ("Excellent™)[8][9]

Good")[6][7]

Experimental Protocols

The data presented in this guide is based on standardized lightfastness testing methodologies,
primarily ASTM D4303 and ISO 105-B02. These protocols are designed to simulate the effects
of long-term indoor illumination on materials in an accelerated manner.

A typical experimental setup for determining the lightfastness of pigments involves the following
steps:

e Specimen Preparation: The pigment is dispersed in a suitable binder and applied to a
substrate. A portion of the specimen is masked to serve as an unexposed reference.

o Exposure: The prepared specimens, along with a set of Blue Wool standards, are placed in a
controlled environment chamber.[10]

o Light Source: A xenon arc lamp is used as the light source, as its spectral output closely
mimics that of natural sunlight filtered through window glass.[3][4][8][10]

e Controlled Conditions: The temperature and humidity within the chamber are carefully
controlled to ensure consistent and reproducible results.

o Evaluation: The specimens are exposed to the light for a specified duration. The degree of
fading is then assessed by visually comparing the change in color of the exposed portion of
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the specimen to the unexposed portion and to the fading of the Blue Wool standards.[10]
The color difference can also be quantified using a spectrophotometer.

Click to download full resolution via product page

Experimental workflow for lightfastness testing.

Discussion

Both Pigment Orange 62 and Pyrrole Orange exhibit outstanding lightfastness, making them
suitable for a wide range of applications where color stability is paramount. The data indicates
that Pyrrole Orange (PO 73) consistently achieves the highest possible rating on the Blue Wool
Scale (8) in both full strength and tints.[3][4] Pigment Orange 62 also demonstrates excellent
performance, with a Blue Wool Scale rating of 7-8.[1][2]

The ASTM Lightfastness Category for Pyrrole Orange is consistently rated as | ("Excellent"),
while Pigment Orange 62 is rated as either | or Il ("Excellent" to "Very Good").[6][7][8][9] This
subtle difference suggests that for the most critical applications where even the slightest color
change over extended periods is unacceptable, Pyrrole Orange may offer a marginal
advantage.

In conclusion, both pigments are excellent choices for applications demanding high
lightfastness. The selection between the two may ultimately depend on other factors such as
hue, opacity, and cost-effectiveness for the specific application. For researchers and
professionals in drug development and other scientific fields, the robust lightfastness of both
pigments ensures the long-term stability and integrity of color-coded materials and
formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Analysis of Lightfastness: Pigment
Orange 62 vs. Pyrrole Orange]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584295#lightfastness-comparison-between-
pigment-orange-62-and-pyrrole-orange]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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